N-allyl-2-(1,1-dioxido-2H-naphtho[1,8-cd]isothiazol-2-yl)propanamide

• IUPAC Name: 2-(2,2-dioxo-2λ6-thia-3-azatricyclo[6.3.1.04,12]dodeca-1(11),4,6,8(12),9-pentaen-3-yl)-N-prop-2-enylpropanamide
• InChI: InChI=1S/C16H16N2O3S/c1-3-10-17-16(19)11(2)18-13-8-4-6-12-7-5-9-14(15(12)13)22(18,20)21/h3-9,11H,1,10H2,2H3,(H,17,19)
• InChI Key: MWKNOTJEJNJZND-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NCC=C)N1C2=CC=CC3=C2C(=CC=C3)S1(=O)=O
• Molecular Formula: C16H16N2O3S
• Molecular Weight: 316.4 g/mol
• Solubility: >47.5 [ug/mL] (The mean of the results at pH 7.4)

Description

Synthesis Analysis

The synthesis of compounds similar to "N-allyl-2-(1,1-dioxido-2H-naphtho[1,8-cd]isothiazol-2-yl)propanamide" involves complex reactions that can include condensation, nucleophilic substitution, and cycloaddition. For example, derivatives of naphthalene propanamide have been synthesized through reactions involving condensation of naphthalene derivatives with various amino compounds, highlighting a common approach to creating a wide range of organic molecules with potential biological activity (Helal et al., 2013).

Molecular Structure Analysis

The molecular structure of compounds in this category is characterized by the presence of a naphtho[1,8-cd]isothiazol ring system, which is crucial for their biological activity and chemical reactivity. Advanced spectroscopic techniques, such as NMR and mass spectrometry, are typically employed to elucidate the structures of these compounds, confirming the presence of specific functional groups and the overall molecular architecture (Manolov et al., 2021).

Chemical Reactions and Properties

The chemical reactions and properties of naphtho[1,8-cd]isothiazol derivatives are influenced by the functional groups attached to the core structure. These compounds participate in various chemical reactions, including cyclization, electrophilic substitution, and rearrangements, which are pivotal for synthesizing new molecules with enhanced biological or chemical properties (Dmitrieva et al., 2004).

Physical Properties Analysis

The physical properties of these compounds, such as solubility, melting point, and crystalline structure, are important for their application in different domains of chemistry and pharmacology. These properties are typically assessed using techniques like differential scanning calorimetry (DSC) and X-ray crystallography, providing insights into the stability and behavior of these molecules under various conditions (Liu et al., 2014).

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and electron affinity, of naphtho[1,8-cd]isothiazol derivatives, are central to their utility in organic synthesis and potential medicinal applications. These properties are determined by the electronic structure of the molecules, which can be studied through electrochemical methods and theoretical calculations to predict the behavior of these compounds in chemical reactions (Takjoo et al., 2016).